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Compound of Interest

Compound Name: CNX-1351
Cat. No.: B15620015
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Guide to
Ensure Laboratory Safety and Compliance.

CNX-1351 is a potent and isoform-selective covalent inhibitor of PI3Ka, utilized in laboratory
research.[1][2][3][4] Due to its chemical nature and the fact that its toxicological and ecological
properties have not been fully investigated, proper disposal is crucial to ensure the safety of
laboratory personnel and to prevent environmental contamination.[5][6] This guide provides a
procedural, step-by-step approach to the safe disposal of CNX-1351, aligning with general best
practices for laboratory chemical waste management.

Chemical and Safety Data for CNX-1351

A summary of the key data for CNX-1351 is presented below. This information is critical for

accurate labeling and ensuring proper handling and disposal.
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Identifier Value

1-[4-[[2-(1H-indazol-4-yl)-4-(4-
morpholinyl)thieno[3,2-d]pyrimidin-6-

IUPAC Name _ _
ylImethyl]-1-piperazinyl]-6-methyl-5-heptene-
1,4-dione

CAS Number 1276105-89-5[2]

Molecular Formula C30H3s5N703S[2]

Appearance Solid
The chemical, physical, and toxicological

Primary Hazard properties have not been completely
investigated.[5][6]

Store at -20°C for one year or -80°C for two

Storage

years.[1]

Step-by-Step Disposal Protocol for CNX-1351

The following protocol outlines the essential steps for the safe disposal of CNX-1351 from a
laboratory setting. Adherence to these procedures is mandatory to minimize risk and ensure
regulatory compliance.

Personal Protective Equipment (PPE)

Before handling CNX-1351 for disposal, all personnel must be equipped with the appropriate
PPE to prevent exposure.

e Gloves: Use chemically resistant gloves, such as nitrile gloves.
» Eye Protection: Wear safety glasses with side shields or goggles.

e Lab Coat: A standard laboratory coat should be worn.

Waste Segregation

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.caymanchem.com/product/30264/cnx-1351
https://www.caymanchem.com/product/30264/cnx-1351
https://file.medchemexpress.com/batch_PDF/HY-12469/Decernotinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-116147/Ceranib-2-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/CNX-1351.html
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-cnx-1351
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-cnx-1351
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-cnx-1351
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Proper segregation of chemical waste is the first and most critical step in the disposal process.
CNX-1351 waste should be categorized as follows:

e Solid Waste:

o Unused or expired pure CNX-1351.

o Contaminated materials such as weigh boats, pipette tips, and gloves.
e Liquid Waste:

o Solutions containing CNX-1351.

o Solvents used to rinse glassware that was in contact with CNX-1351.

Do not mix CNX-1351 waste with other incompatible waste streams.

Waste Collection and Containerization

All waste must be collected in appropriate, clearly labeled containers.

o Container Type: Use leak-proof, sealable containers made of a material compatible with the
waste. For solid waste, a securely sealed bag within a rigid container is recommended. For
liquid waste, use a screw-cap bottle.

e Labeling: All waste containers must be labeled with the following information:
o The words "Hazardous Waste"
o The full chemical name: "CNX-1351"
o The CAS Number: "1276105-89-5"
o An approximate concentration and volume of the waste.
o The date the waste was first added to the container.

o The name and contact information of the generating laboratory.
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Storage of Waste

Store waste containers in a designated, secure area within the laboratory, away from general
laboratory traffic. The storage area should be clearly marked as a "Hazardous Waste Satellite
Accumulation Area."

Disposal

The final disposal of CNX-1351 waste must be conducted through your institution's
Environmental Health and Safety (EHS) office.

e Contact EHS: Schedule a pickup for your hazardous waste.

o Documentation: Complete any required waste manifests or disposal forms provided by your
EHS office.

Never dispose of CNX-1351 down the drain or in the regular trash.[7]

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for CNX-1351.
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Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

'

Step 2: Segregate Waste
(Solid vs. Liquid)

l

Step 3: Collect in Labeled Containers

:

Step 4: Store in Designated Area

Step 5: Arrange for EHS Pickup

Proper Disposal by EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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